Cas no 51072-30-1 (1-chloro-4-(4-chlorophenyl)sulfonylsulfanylsulfonylbenzene)
51072-30-1 structure
Product Name:1-chloro-4-(4-chlorophenyl)sulfonylsulfanylsulfonylbenzene
CAS No:51072-30-1
MF:C12H8Cl2O4S3
MW:383.290517807007
CID:1571693
PubChem ID:257590
Update Time:2025-04-21
1-chloro-4-(4-chlorophenyl)sulfonylsulfanylsulfonylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-chloro-4-(4-chlorophenyl)sulfonylsulfanylsulfonylbenzene
- NSC85741
- 1-chloro-4-(4-chlorophenyl)sulfonylsulfanylsulfonyl-benzene
- AC1L5X3W
- AC1Q3O4Z
- NCIOpen2_009566
- CTK4J3584
- AR-1C2384
- NSC 85741
- NSC-85741
- NSC85741; 1-chloro-4-(4-chlorophenyl)sulfonylsulfanylsulfonyl-benzene; AC1L5X3W; AC1Q3O4Z; NCIOpen2_009566; CTK4J3584; AR-1C2384; NSC 85741; NSC-85741;
- DTXSID90199078
- 51072-30-1
-
- Inchi: 1S/C12H8Cl2O4S3/c13-9-1-5-11(6-2-9)20(15,16)19-21(17,18)12-7-3-10(14)4-8-12/h1-8H
- InChI Key: IHHNCOFRZJJNIH-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)S(=O)(=O)SS(C1C=CC(=CC=1)Cl)(=O)=O
Computed Properties
- Exact Mass: 381.89634
- Monoisotopic Mass: 381.8961776g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 484
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 68.28
- LogP: 5.96580
1-chloro-4-(4-chlorophenyl)sulfonylsulfanylsulfonylbenzene Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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